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Compound of Interest

Compound Name: Ethyl (4-nitrosophenyl)carbamate

CAS No.: 303158-01-2

Cat. No.: B12575385

Get Quote

Part 1: Executive Safety Assessment[1]
Immediate Action Required: Ethyl (4-nitrosophenyl)carbamate (CAS: Derivative of 61718-99-

6 context) presents a dual-hazard profile combining the cytotoxic potential of carbamates with

the reactivity of the nitroso (-N=O) group.

Crucial Distinction (The "Why"): You must distinguish this compound from N-nitroso compounds

(like N-nitrosoureas).

Target Compound: The nitroso group is attached to the aromatic ring (C-nitroso).[1] These

are potent skin sensitizers, methemoglobinemia inducers, and thermally unstable solids that

can dimerize to azoxy compounds.

Risk Factor: While less explosively unstable than N-nitroso variants, C-nitroso aromatics are

energetic.[1] Do not subject to friction, shock, or temperatures >100°C.

Disposal Strategy Summary:

Primary Method: High-temperature incineration (1000°C+).[1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12575385#bc-rfq
https://www.benchchem.com/product/b12575385/docs?utm_src=pdf-body#operational-guide-proper-disposal-of-ethyl-4-nitrosophenyl-carbamate
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA44804~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2021:17:28~~Ethyl%20carbamate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA44804~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2021:17:28~~Ethyl%20carbamate~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA44804~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2021:17:28~~Ethyl%20carbamate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12575385?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prohibited: Do not dispose of down the drain. Do not mix with strong reducing agents (e.g.,

metal hydrides) or strong oxidizers.[1]

Part 2: Chemical Profile & Risk Analysis[1]
Before handling waste, the chemical nature must be understood to prevent incompatibility

incidents.[1]

Property Data Operational Implication

Functional Groups
Carbamate (Ester-Amide),

Nitroso (Ar-NO)

Hydrolysis risk in strong

acid/base; Exothermic

decomposition risk.

Physical State
Solid (typically yellow/green

crystals)

Dust hazard; requires

particulate respirator

(N95/P100).[1]

Toxicity Class Genotoxic / Sensitizer

Zero-contact protocol required.

[1] Double nitrile gloving is

mandatory.[1]

Reactivity Dimerization

Solutions may change color

(green

colorless) upon standing; this

indicates dimer formation but

does not negate toxicity.[1]

Part 3: Step-by-Step Disposal Protocol
This protocol is designed as a self-validating system: each step prevents the failure mode of

the subsequent step.[1]

Phase 1: Pre-Disposal Stabilization
Objective: Render the waste stable for transport to the central accumulation area.

Segregation (The "Golden Rule"):
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Isolate this waste stream.[1] Do NOT commingle with:

Oxidizing acids (Nitric, Perchloric).[1]

Reducing agents (Lithium aluminum hydride, Sodium borohydride) — Risk of

exothermic azo/hydrazine formation.

Halogenated solvents (unless necessary for dissolution).[1]

Container Selection:

Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar or amber glass with a

Teflon-lined cap.

Liquids: Amber glass bottles. Reasoning: Nitroso compounds are photosensitive; amber

glass prevents UV-degradation which can lead to unknown byproducts.

Phase 2: Waste Packaging & Labeling
Objective: Ensure regulatory compliance (RCRA/EPA) and handler safety.

Labeling:

Mark container clearly: "HAZARDOUS WASTE - TOXIC / REACTIVE"[1]

Chemical Name: "Ethyl (4-nitrosophenyl)carbamate" (Do not use abbreviations).

Hazard Codes: Check for D003 (Reactive) applicability if the specific batch shows thermal

instability. Otherwise, default to Toxic.[1]

Secondary Containment:

Place the primary container inside a resealable plastic bag (chem-lock), then into a

secondary tub.[1] This captures any micro-spills during transfer.[1]

Phase 3: Final Disposal (Incineration)
Objective: Complete destruction of the organic framework.
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Method: The only recommended disposal route is Rotary Kiln Incineration at a permitted

TSDF (Treatment, Storage, and Disposal Facility).

Justification: Chemical deactivation (e.g., using bromide/acid) is often cited for N-nitroso

compounds but is not recommended for C-nitroso aromatics in a general lab setting due to

the generation of toxic aryl amines. Incineration ensures complete mineralization to

,

, and

.

Part 4: Visualization of Disposal Logic
The following diagram illustrates the decision matrix for handling this specific waste stream,

ensuring no cross-contamination.
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Waste Generation:
Ethyl (4-nitrosophenyl)carbamate

Physical State?

Solid Waste Liquid/Solution

Segregation Check:
NO Oxidizers

NO Reducing Agents

Container:
Wide-mouth HDPE

If Solid

Container:
Amber Glass (UV Protection)

If Liquid

Labeling:
'Toxic' & 'Organic Carbamate'

Disposal Method:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and packaging of nitroso-carbamate waste,

prioritizing incineration.

Part 5: Emergency Contingencies
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Scenario: Accidental Spill (>100 mg)[1]

Evacuate: Clear the immediate area.

PPE Upgrade: Wear nitrile gloves (double layer), lab coat, and safety goggles.[1] If powder is

airborne, use respiratory protection.[1][2][3][4][5]

Containment:

Do not use water. Water can spread the contamination.[1]

Cover spill with an absorbent pad or vermiculite.[1]

Decontamination:

After physical removal, wipe the surface with a mild surfactant (soap/water).[1]

Collect all cleanup materials as hazardous waste (same stream as the chemical).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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